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molecular formula C11H13BrOS B8329041 8-(2-Bromoethoxy)-3,4-dihydro-2H-1-benzothiopyran

8-(2-Bromoethoxy)-3,4-dihydro-2H-1-benzothiopyran

Cat. No. B8329041
M. Wt: 273.19 g/mol
InChI Key: AAWTVIPAGMUDQL-UHFFFAOYSA-N
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Patent
US05919814

Procedure details

Tetrabutylammonium bromide (1.94 g 6 mmol; 0.2 eq.), phase-transfer agent, is added to a heterogeneous mixture composed of 8-hydroxy-3,4-dihydro-2H-1-benzothiopyran (5 g; 30 mmol), acetonitrile (30 ml) and a 1.6N sodium hydroxide solution (28.3 ml; 45 mmol; 1.5 eq.). Dibromoethane (10 ml; 60 mmol; 1.5 eq.) is added after 30 minutes' stirring, the stirring being continued for 24 hours at 30° C. Concentration of the various phases under reduced pressure at 25° C. is followed by extraction of the products with dichloromethane. Washing with a 5% sodium hydroxide solution allows a first purification, which is followed by purification over a silica column eluted with a 3:7 AcOEt/PE mixture, yielding the brominated title compound.
Name
8-hydroxy-3,4-dihydro-2H-1-benzothiopyran
Quantity
5 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
28.3 mL
Type
reactant
Reaction Step Two
Name
Dibromoethane
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
Tetrabutylammonium bromide
Quantity
1.94 g
Type
catalyst
Reaction Step Four
Name
acetonitrile
Quantity
30 mL
Type
solvent
Reaction Step Five
Name
title compound

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:11]2[S:10][CH2:9][CH2:8][CH2:7][C:6]=2[CH:5]=[CH:4][CH:3]=1.[OH-].[Na+].[Br:14][CH:15](Br)[CH3:16]>[Br-].C([N+](CCCC)(CCCC)CCCC)CCC.C(#N)C>[Br:14][CH2:15][CH2:16][O:1][C:2]1[C:11]2[S:10][CH2:9][CH2:8][CH2:7][C:6]=2[CH:5]=[CH:4][CH:3]=1 |f:1.2,4.5|

Inputs

Step One
Name
8-hydroxy-3,4-dihydro-2H-1-benzothiopyran
Quantity
5 g
Type
reactant
Smiles
OC1=CC=CC=2CCCSC21
Step Two
Name
sodium hydroxide
Quantity
28.3 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
Dibromoethane
Quantity
10 mL
Type
reactant
Smiles
BrC(C)Br
Step Four
Name
Tetrabutylammonium bromide
Quantity
1.94 g
Type
catalyst
Smiles
[Br-].C(CCC)[N+](CCCC)(CCCC)CCCC
Step Five
Name
acetonitrile
Quantity
30 mL
Type
solvent
Smiles
C(C)#N

Conditions

Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
Concentration of the various phases under reduced pressure at 25° C. is followed by extraction of the products with dichloromethane
WASH
Type
WASH
Details
Washing with a 5% sodium hydroxide solution
CUSTOM
Type
CUSTOM
Details
a first purification, which
CUSTOM
Type
CUSTOM
Details
is followed by purification over a silica column
WASH
Type
WASH
Details
eluted with a 3:7 AcOEt/PE mixture

Outcomes

Product
Details
Reaction Time
 24 h
Name
title compound
Type
product
Smiles
BrCCOC1=CC=CC=2CCCSC21

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.